(Z)-N-ethyl-N-(2-hydroxyethyl)-4-(5-(3-methoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)butanamide

• IUPAC Name: N-ethyl-N-(2-hydroxyethyl)-4-[(5Z)-5-[(3-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanamide
• InChI: InChI=1S/C19H24N2O4S2/c1-3-20(10-11-22)17(23)8-5-9-21-18(24)16(27-19(21)26)13-14-6-4-7-15(12-14)25-2/h4,6-7,12-13,22H,3,5,8-11H2,1-2H3/b16-13-
• InChI Key: KUERDHJMZISURK-SSZFMOIBSA-N
• Canonical SMILES: CCN(CCO)C(=O)CCCN1C(=O)C(=CC2=CC(=CC=C2)OC)SC1=S
• Isomeric SMILES: CCN(CCO)C(=O)CCCN1C(=O)/C(=C/C2=CC(=CC=C2)OC)/SC1=S
• Molecular Formula: C19H24N2O4S2
• Molecular Weight: 408.5 g/mol
• CAS No.: 476668-14-1

Description

(Z)-N-ethyl-N-(2-hydroxyethyl)-4-(5-(3-methoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)butanamide is a useful research compound. Its molecular formula is C19H24N2O4S2 and its molecular weight is 408.5g/mol. The purity is usually 95%.
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Scientific Research Applications

Plastic Scintillators Based on Polymethyl Methacrylate

Plastic scintillators incorporating various luminescent dyes, including those with thiazolidinone motifs, have been studied for their scintillation properties. These materials are crucial for detecting radiation and have applications in nuclear physics and medical diagnostics. Replacing conventional solvents in scintillators with specific alternatives does not alter their efficiency, optical transparency, or stability, highlighting the versatility of these materials in radiation detection technologies (Salimgareeva & Kolesov, 2005).

Saturated Five-Membered Thiazolidines and Their Derivatives

Thiazolidine and its derivatives are highlighted for their significant biological activities, including anticancer, anticonvulsant, antimicrobial, anti-inflammatory, neuroprotective, and antioxidant activities. These compounds serve as a bridge between organic synthesis and medicinal chemistry, offering new avenues for drug discovery. Various synthetic approaches, including green chemistry, have been employed to enhance their selectivity, purity, product yield, and pharmacokinetic activity (Sahiba et al., 2020).

The Medicinal Perspective of 2,4‐Thiazolidinediones

2,4‐Thiazolidinedione (glitazone) is a core structure in medicinal chemistry with a wide range of biological activities. Structural modifications of this scaffold have led to the development of lead molecules for treating various clinical disorders. The review covers recent developments in TZD derivatives as antimicrobial, anticancer, and antidiabetic agents, highlighting the importance of structural modifications at N‐3 and C‐5 for optimizing their pharmacological profile (Singh et al., 2022).

Analytical Methods in Determining Antioxidant Activity

The study of antioxidants, including those derived from thiazolidinone, in various fields such as food engineering, medicine, and pharmacy is critical. This review discusses the most important tests used to determine antioxidant activity, outlining their detection mechanisms, applicability, advantages, and disadvantages. It provides a comprehensive view of how antioxidant capacities of compounds, including thiazolidinone derivatives, can be assessed, which is essential for their application in health and disease management (Munteanu & Apetrei, 2021).